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DATELINE – In preclinical studies, Ansofaxine (formerly known as LPM570065), a novel

serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI), has shown significant

antidepressant-like effects compared to placebo in established rodent models of depression.

The data indicates that Ansofaxine effectively reverses behaviors analogous to depressive

symptoms in animals, suggesting its potential as a robust treatment for major depressive

disorder (MDD).

Ansofaxine's primary mechanism of action is the inhibition of the reuptake of three key

neurotransmitters implicated in mood regulation: serotonin (5-HT), norepinephrine (NE), and

dopamine (DA). By blocking the transporters for these neurotransmitters, Ansofaxine increases

their availability in the synaptic cleft, thereby enhancing neurotransmission.[1]

Efficacy in a "Two-Hit" Stress Model of Depression
A key study investigated the effects of Ansofaxine in a "two-hit" stress mouse model, which is

designed to mimic the impact of early life stress followed by later life stress on depression

vulnerability. In this model, Ansofaxine demonstrated a significant reversal of depressive-like

behaviors across multiple validated tests.[2][3]
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The antidepressant-like effects of Ansofaxine were quantified in the Sucrose Preference Test

(SPT), Tail Suspension Test (TST), and Forced Swim Test (FST).

Experimental
Group

Sucrose
Preference (%)

Immobility Time (s)
- Tail Suspension
Test

Immobility Time (s)
- Forced Swim Test

Control (No Stress) ~85% ~100s ~120s

"Two-Hit" Stress

(Placebo)
~65% ~180s ~180s

"Two-Hit" Stress +

Ansofaxine
~80% ~110s ~130s

Note: The data

presented are

approximate values

derived from graphical

representations in the

cited study and are for

illustrative purposes.

[3]

These findings indicate that mice subjected to the "two-hit" stress protocol exhibited anhedonia

(reduced sucrose preference) and behavioral despair (increased immobility), which were

significantly reversed by treatment with Ansofaxine.[3]

Performance in the Forced Swim Test
Further studies focusing on the Forced Swim Test in rats have provided additional evidence of

Ansofaxine's antidepressant-like activity. Both acute and chronic administration of Ansofaxine

were shown to reduce immobility time more effectively than the related compound,

desvenlafaxine.[4][5]
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Treatment Group
Immobility Time (s) - Acute
Administration

Immobility Time (s) -
Chronic Administration

Vehicle (Placebo) Baseline Baseline

Desvenlafaxine
Significant reduction at 1h

(p<0.05)

Significant reduction at 0.5h

(p<0.05) and 1h (p<0.01)

Ansofaxine (LPM570065)
Greater reduction than

desvenlafaxine

Greater reduction than

desvenlafaxine

Note: This table summarizes

the comparative efficacy as

described in the cited study.[4]

[5]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the preclinical

evaluation of Ansofaxine.

Chronic Unpredictable Mild Stress (CUMS) Model
The CUMS model is a widely used paradigm to induce a state of depression in rodents by

exposing them to a series of mild, unpredictable stressors over an extended period. This model

has high face and predictive validity for human depression.

Protocol:

Animals: Male Sprague-Dawley rats are typically used.

Housing: Animals are single-housed to increase the impact of social isolation as a stressor.

Stressors: A variable sequence of stressors is applied over several weeks. Examples of

stressors include:

Stroboscopic illumination

Tilted cage (45°)
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Food or water deprivation

Reversal of the light/dark cycle

Damp bedding

White noise

Duration: The stress regimen is typically applied for 4-8 weeks.

Behavioral Testing: Following the CUMS protocol, animals are subjected to behavioral tests

such as the Sucrose Preference Test, Forced Swim Test, and Tail Suspension Test to assess

for depressive-like behaviors.

Sucrose Preference Test (SPT)
The SPT is used to measure anhedonia, a core symptom of depression, which is the inability to

experience pleasure.

Protocol:

Acclimation: Rodents are first habituated to the presence of two drinking bottles in their

home cage. One bottle contains water, and the other contains a 1% sucrose solution.

Deprivation: Prior to testing, animals are typically deprived of food and water for a period

(e.g., 12-24 hours) to encourage drinking.

Testing: Animals are presented with two pre-weighed bottles, one with water and one with

1% sucrose solution, for a defined period (e.g., 1-24 hours).

Measurement: The amount of liquid consumed from each bottle is determined by weighing

the bottles before and after the test period.

Calculation: Sucrose preference is calculated as: (Sucrose solution consumed / Total liquid

consumed) x 100%. A significant decrease in sucrose preference in the stress or treatment

group compared to the control group is indicative of anhedonia.

Tail Suspension Test (TST)
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The TST is a behavioral test used to screen for potential antidepressant drugs by measuring

behavioral despair in mice.

Protocol:

Apparatus: The apparatus consists of a box that is open on one side, with a hook or bar at

the top from which the mouse can be suspended.

Suspension: The mouse is suspended by its tail to the bar using adhesive tape, at a height

where it cannot escape or touch any surfaces.

Observation Period: The animal's behavior is recorded for a period of 6 minutes.

Scoring: The duration of immobility (defined as the absence of all movement except for that

required for respiration) is measured. Antidepressant compounds are expected to decrease

the total time of immobility.[6][7]

Forced Swim Test (FST)
The FST, also known as the Porsolt test, is another widely used rodent behavioral test for

assessing antidepressant efficacy.

Protocol:

Apparatus: A transparent cylindrical container is filled with water (23-25°C) to a depth that

prevents the animal from touching the bottom with its tail or paws.

Procedure: The animal is placed in the water-filled cylinder.

Observation Period: The behavior is typically recorded for a 6-minute session. The last 4

minutes of the session are usually analyzed.

Scoring: The duration of immobility is recorded. Immobility is defined as the state in which

the animal makes only the minimal movements necessary to keep its head above water. A

decrease in immobility time is indicative of an antidepressant effect.[5][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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